Cas no 847731-04-8 (1-[(1,3-Dioxaindan-5-yl)methyl]-4-(5,6-dichloropyridine-3-carbonyl)piperazine)

• Product Name: 1-[(1,3-Dioxaindan-5-yl)methyl]-4-(5,6-dichloropyridine-3-carbonyl)piperazine
• CAS No: 847731-04-8
• MF: C₁₈H₁₇Cl₂N₃O₃
• MW: 394.251882314682
• CID: 6093159
• PubChem ID: 4794562
• Update Time: 2025-10-22

1-[(1,3-Dioxaindan-5-yl)methyl]-4-(5,6-dichloropyridine-3-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(1,3-dioxaindan-5-yl)methyl]-4-(5,6-dichloropyridine-3-carbonyl)piperazine
• 847731-04-8
• EN300-26602620
• Z30923853
• 1-[(1,3-Dioxaindan-5-yl)methyl]-4-(5,6-dichloropyridine-3-carbonyl)piperazine

• Inchi： 1S/C18H17Cl2N3O3/c19-14-8-13(9-21-17(14)20)18(24)23-5-3-22(4-6-23)10-12-1-2-15-16(7-12)26-11-25-15/h1-2,7-9H,3-6,10-11H2
• InChI Key： UPDYZVQBQPHFGX-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(N1CCN(CC2=CC=C3C(=C2)OCO3)CC1)=O)Cl

Computed Properties

• Exact Mass: 393.0646968g/mol
• Monoisotopic Mass: 393.0646968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.9Ų

Additional information on 1-[(1,3-Dioxaindan-5-yl)methyl]-4-(5,6-dichloropyridine-3-carbonyl)piperazine

Comprehensive Overview of 1-[(1,3-Dioxaindan-5-yl)methyl]-4-(5,6-dichloropyridine-3-carbonyl)piperazine (CAS No. 847731-04-8)

The compound 1-[(1,3-Dioxaindan-5-yl)methyl]-4-(5,6-dichloropyridine-3-carbonyl)piperazine (CAS No. 847731-04-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a 1,3-dioxaindan moiety and a 5,6-dichloropyridine group, this molecule exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its piperazine-based scaffold, which is known for enhancing bioavailability and target specificity in bioactive compounds.

In recent years, the demand for heterocyclic compounds like 1-[(1,3-Dioxaindan-5-yl)methyl]-4-(5,6-dichloropyridine-3-carbonyl)piperazine has surged due to their versatility in designing novel therapeutics. The 5,6-dichloropyridine fragment, in particular, is a hotspot for modifications aimed at improving binding affinity to biological targets. This aligns with current trends in fragment-based drug design (FBDD), where small molecular fragments are optimized for drug development. Additionally, the 1,3-dioxaindan component contributes to the compound's stability, making it a candidate for further exploration in central nervous system (CNS) drug delivery systems.

The synthesis of CAS No. 847731-04-8 involves multi-step organic reactions, including amide coupling and N-alkylation, which are well-documented in peer-reviewed literature. Its molecular weight and logP value suggest favorable pharmacokinetic properties, a critical factor in medicinal chemistry optimization. Given the rising interest in AI-driven drug discovery, this compound's structural data could be valuable for training machine learning models to predict bioactivity.

From an industrial perspective, 1-[(1,3-Dioxaindan-5-yl)methyl]-4-(5,6-dichloropyridine-3-carbonyl)piperazine is also being studied for its potential in crop protection. The dichloropyridine moiety is commonly found in agrochemicals, hinting at possible herbicidal or insecticidal applications. This aligns with global efforts to develop sustainable pesticides with reduced environmental impact. Furthermore, its piperazine derivative nature makes it a subject of interest in green chemistry initiatives, where researchers aim to minimize synthetic waste.

In summary, CAS No. 847731-04-8 represents a compelling case study in modern chemical research. Its dual relevance to pharmaceuticals and agrochemicals, combined with its structural novelty, positions it as a molecule worth watching in both academic and industrial settings. As the scientific community continues to explore its properties, this compound may unlock new avenues for innovation in life sciences and beyond.